Cas no 568554-59-6 (3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde)

• Product Name: 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde
• CAS No: 568554-59-6
• MF: C₁₈H₁₇NO₇
• MW: 359.330085515976
• CID: 5845524
• PubChem ID: 3435452
• Update Time: 2025-11-02

3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• UPCMLD0ENAT0515-8744:001
• 568554-59-6
• 3-ETHOXY-4-[(7-NITRO-2,4-DIHYDRO-1,3-BENZODIOXIN-5-YL)METHOXY]BENZALDEHYDE
• 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde
• EN300-1192131
• Z56904740
• AKOS001047257

• Inchi： 1S/C18H17NO7/c1-2-24-18-5-12(8-20)3-4-16(18)25-9-13-6-14(19(21)22)7-17-15(13)10-23-11-26-17/h3-8H,2,9-11H2,1H3
• InChI Key： KFOOITDJSHZTLS-UHFFFAOYSA-N
• SMILES： O1COCC2C1=CC(=CC=2COC1C=CC(C=O)=CC=1OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 359.10050188g/mol
• Monoisotopic Mass: 359.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 99.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes

Additional information on 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde

3-Ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde (CAS 568554-59-6): A Comprehensive Overview

3-Ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde (CAS 568554-59-6) is a specialized organic compound that has garnered attention in various research fields due to its unique structural features and potential applications. This benzaldehyde derivative incorporates a nitrobenzodioxin moiety, which contributes to its distinct chemical properties. Researchers and industry professionals often search for information on its synthesis, properties, and applications, making it a relevant topic in contemporary chemical discussions.

The molecular structure of 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde features an aldehyde group attached to a benzene ring, which is further substituted with an ethoxy group and a nitrobenzodioxin methoxy moiety. This combination of functional groups makes the compound particularly interesting for studies in organic synthesis and medicinal chemistry. The presence of the nitro group and the benzodioxin ring system suggests potential applications in developing novel materials or bioactive molecules.

In recent years, there has been growing interest in nitroaromatic compounds like 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde due to their diverse applications. Researchers frequently inquire about its solubility, stability, and reactivity patterns, which are crucial for its potential use in various chemical processes. The compound's electron-withdrawing nitro group and electron-donating ethoxy group create an interesting electronic environment that could be exploited in materials science applications.

The synthesis of 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde typically involves multi-step organic reactions, with researchers often searching for optimized protocols. Key steps may include the protection of functional groups, nucleophilic substitutions, and oxidation reactions. The benzodioxin moiety in particular requires careful synthetic consideration due to its potential sensitivity to certain reaction conditions.

From an applications perspective, 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde has shown promise in several areas. Its structural features make it a potential candidate for developing new pharmaceutical intermediates or functional materials. The compound's ability to participate in various chemical transformations, such as condensation reactions or reductions, expands its utility in synthetic chemistry. Many researchers are particularly interested in its potential as a building block for more complex molecular architectures.

In the context of current research trends, 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde aligns with the growing interest in nitrogen-containing heterocycles and functionalized benzaldehydes. These structural motifs are frequently investigated for their biological activities and material properties. The compound's nitrobenzodioxin component is especially noteworthy, as similar structures have shown interesting properties in various applications.

When handling 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde, standard laboratory safety protocols should be followed. While not classified as hazardous under normal conditions, proper personal protective equipment and good laboratory practices are recommended. Researchers often search for information on its storage conditions and stability, which are important considerations for long-term use.

The market for specialized organic compounds like 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde continues to grow, driven by demand from pharmaceutical and materials science sectors. Its unique structure makes it valuable for research institutions and companies developing new chemical entities. The compound's CAS number (568554-59-6) serves as an important identifier for procurement and regulatory purposes.

Future research directions for 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde may include exploring its potential in catalysis, as a ligand in coordination chemistry, or as a precursor for more complex molecular systems. The compound's versatility and the current interest in nitroaromatic compounds suggest it will remain relevant in chemical research for years to come.

In conclusion, 3-ethoxy-4-[(7-nitro-4H-1,3-benzodioxin-5-yl)methoxy]benzaldehyde (CAS 568554-59-6) represents an interesting example of functionalized benzaldehyde derivatives with potential applications across multiple scientific disciplines. Its combination of nitro, ethoxy, and benzodioxin functionalities makes it a valuable compound for researchers investigating structure-property relationships and developing new chemical entities.